N,N,2-trimethyl-1,3-thiazole-4-carboxamide

• IUPAC Name: N,N,2-trimethyl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C7H10N2OS/c1-5-8-6(4-11-5)7(10)9(2)3/h4H,1-3H3
• InChI Key: SFZJHKKLNYFMJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C(=O)N(C)C
• Molecular Formula: C7H10N2OS
• Molecular Weight: 170.23 g/mol

Description

“N,N,2-trimethyl-1,3-thiazole-4-carboxamide” is a compound that contains a thiazole ring. Thiazoles are heterocyclic organic compounds with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. They are members of the azole heterocycles that include imidazoles and oxazoles. Thiazole derivatives have been found to have several biological activities such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules with lesser side effects.

Molecular Structure Analysis

Thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Future Directions

Thiazoles and their derivatives continue to be a subject of interest for researchers due to their diverse biological activities. Future research could focus on synthesizing new thiazole derivatives, including “N,N,2-trimethyl-1,3-thiazole-4-carboxamide”, and evaluating their biological activities. This could lead to the development of new drugs with improved efficacy and lesser side effects.